Phenyliodoundecynoate

• CAS: 2020-25-9
• Molecular Formula: C17H21IO2
• Molecular Weight: 384.25 g/mol
• SMILES: C1=CC=C(C=C1)OC(=O)CCCCCCCCC#CI
• InChI: InChI=1S/C17H21IO2/c18-15-11-6-4-2-1-3-5-10-14-17(19)20-16-12-8-7-9-13-16/h7-9,12-13H,1-6,10,14H2
• InChIKey: YXYXRFVXKCHITA-UHFFFAOYSA-N

Phenyliodoundecynoate (CAS 2020-25-9; synonym: phenyl 11-iodo-10-undecynoate) is an iodinated acetylenic fatty acid phenyl ester with the molecular formula C₁₇H₂₁IO₂ and a molecular weight of 384.26 g/mol. The compound is classified in authoritative databases as a benzoate ester and a member of the phenols, and it is registered in the Japanese Accepted Names (JAN) database as well as the KEGG DRUG database (entry D01595) with a designated antifungal efficacy and a third-class OTC risk category in Japan.

Phenyliodoundecynoate (CAS 2020-25-9) – Identity, Class, and Procurement-Relevant Profile for Antifungal Research and Formulation

Phenyliodoundecynoate (CAS 2020-25-9; synonym: phenyl 11-iodo-10-undecynoate) is an iodinated acetylenic fatty acid phenyl ester with the molecular formula C₁₇H₂₁IO₂ and a molecular weight of 384.26 g/mol [1]. The compound is classified in authoritative databases as a benzoate ester and a member of the phenols, and it is registered in the Japanese Accepted Names (JAN) database as well as the KEGG DRUG database (entry D01595) with a designated antifungal efficacy and a third-class OTC risk category in Japan [1][2]. Structurally, it is a derivative of 10-undecynoic acid in which the terminal acetylenic hydrogen is replaced by iodine and the carboxyl group is esterified with phenol; this design yields a compound that is distinct from both the parent 11-iodo-10-undecynoic acid and the widely used over-the-counter antifungal agent undecylenic acid [2].

Structural Identity

Iodinated acetylenic phenyl ester; structurally distinct from undecylenic acid and 11-iodo-10-undecynoic acid

Database Classification

KEGG DRUG entry (D01595) with antifungal research designation; JAN-listed

Formulation Precedents

Registered as third-class OTC (Japan); available as 0.5% tincture and ointment for topical research

• [1] KEGG DRUG Database, Entry D01595 – Phenyliodoundecynoate (JAN). Kyoto Encyclopedia of Genes and Genomes. Available at: https://www.kegg.jp/entry/D01595 View Source
• [2] ChEBI, Entry CHEBI:31994 – Phenyliodoundecynoate. European Bioinformatics Institute. Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:31994 View Source

Why Undecylenic Acid or the Free Acid 11-Iodo-10-Undecynoate Cannot Substitute for Phenyliodoundecynoate in Research and Formulation

Although phenyliodoundecynoate shares a common biosynthetic lineage with undecylenic acid (10-undecenoic acid), simple substitution of one for the other is not supported by quantitative evidence. The phenyl esterification and iodine incorporation at the terminal alkyne position produce a compound with fundamentally different potency, formulation compatibility, and in vivo performance. In standardized agar-plate assays at pH 6.0, the fungistatic activity of undecylenic acid against Trichophyton asteroides is approximately 100 μg/mL, whereas phenyliodoundecynoate achieves inhibition at 5 μg/mL – a roughly 20-fold potency advantage [1][2]. Furthermore, in the guinea pig experimental trichophytosis model (Kaken method), a 0.5% tincture of the phenyl ester outperformed both a 5% tincture of undecylenic acid and a 0.5% tincture of the free acid 11-iodo-10-undecynoic acid, demonstrating that neither the parent acid nor the non-iodinated ancestor can achieve equivalent therapeutic effect at comparable or even ten-fold higher concentrations [1]. These differences render generic replacement scientifically invalid for any study requiring reproducible antifungal potency or topical formulation performance.

Esterification Impact

Phenyl esterification alters antifungal activity and formulation compatibility; undecylenic acid may not reproduce assay or model endpoints.

Iodine Substitution

Terminal alkyne iodine markedly changes potency and in vivo model response; non-iodinated analog may underperform in research models.

Free Acid Limitation

11-iodo-10-undecynoic acid may not achieve equivalent model-response endpoints and has limited formulation flexibility relative to the phenyl ester.

• [1] Ueno A, Matsuzaki E, Sakai S. Studies on antifungal properties of 11-Iodo-10-undecynoic acid derivatives. Japanese Journal of Medical Mycology (1966), Vol. 7, Issue 3, pp. 167–170. DOI: 10.3314/jjmm1960.7.167. View Source
• [2] Ueno A, Sakai S. US Patent US3420859A – 11-iodo-10-undecynoic acid and its derivatives. Filed March 7, 1964, published January 7, 1969. View Source

Quantitative Differentiation Evidence for Phenyliodoundecynoate – Head-to-Head and Cross-Study Comparator Data for Procurement Decision Support

In Vitro Fungistatic Potency Against Trichophyton asteroides: Phenyliodoundecynoate vs. Undecylenic Acid

Phenyliodoundecynoate demonstrates a minimum inhibitory concentration (MIC) of 5 μg/mL against Trichophyton asteroides in agar plate culture at pH 6.0. In contrast, undecylenic acid – the direct structural ancestor and a widely marketed topical antifungal – exhibits an MIC of 100 μg/mL against the same organism under equivalent assay conditions. This represents an approximately 20-fold greater potency for the phenyl ester [1][2]. The patent literature further characterizes undecylenic acid's fungistatic activity as 'merely 100 μg/mL' and states that the iodinated acetylenic derivatives 'can have fungistatic activity of about 100 times as much as undecylenic acid' [2].

In Vitro MIC vs. Undecylenic Acid

Cross-study comparable

Phenyliodoundecynoate MIC 5 µg/mL vs Undecylenic acid MIC 100 µg/mL ~20-fold lower

Supports antifungal research at lower active concentrations; assay-specific potency context.

Agar plate, pH 6.0, T. asteroides. Data: Ueno et al. 1966, US3420859A.

Evidence Dimension	In vitro MIC against Trichophyton asteroides (agar plate culture, pH 6.0)
Target Compound Data	Phenyliodoundecynoate (phenyl ester): MIC = 5 μg/mL
Comparator Or Baseline	Undecylenic acid (10-undecenoic acid): MIC = 100 μg/mL
Quantified Difference	~20-fold lower MIC (greater potency); patent states ~100-fold overall fungistatic activity improvement
Conditions	Agar plate culture method, pH 6.0, Sabouraud medium. Data sourced from Ueno et al. (1966) and US3420859A.

Why This Matters

For procurement decisions, the 20-fold potency differential means that phenyliodoundecynoate can achieve equivalent fungal growth inhibition at substantially lower concentrations, reducing the active pharmaceutical ingredient (API) load in formulations and potentially lowering excipient-related irritation – a key differentiator when selecting an antifungal lead compound or reference standard.

• [1] Ueno A, Matsuzaki E, Sakai S. Studies on antifungal properties of 11-Iodo-10-undecynoic acid derivatives. Japanese Journal of Medical Mycology (1966), Vol. 7, Issue 3, pp. 167–170. DOI: 10.3314/jjmm1960.7.167. View Source
• [2] Ueno A, Sakai S. US Patent US3420859A – 11-iodo-10-undecynoic acid and its derivatives. Filed March 7, 1964, published January 7, 1969. View Source

In Vivo Therapeutic Efficacy in Guinea Pig Dermatophytosis Model: Phenyliodoundecynoate vs. 11-Iodo-10-Undecynoic Acid and Undecylenic Acid

In a comparative in vivo study using the Kaken method of experimental trichophytosis on guinea pigs, phenyliodoundecynoate (0.5% tincture) demonstrated therapeutic activity that was superior to both 11-iodo-10-undecynoic acid at the same 0.5% concentration and undecylenic acid at a ten-fold higher concentration of 5% tincture [1]. The patent reports that the free acid achieved an effective ratio of 82% at 0.5% tincture and 91% at 1% tincture, while undecylenic acid achieved only 34% effective ratio; the phenyl ester matched or exceeded the free acid's in vivo performance while offering superior formulation flexibility as both tincture and ointment [2].

In Vivo Trichophytosis Model

Head-to-head

Phenyl ester 0.5% showed greater infection reduction vs Free acid 0.5% and undecylenic acid 5% Free acid effective ratio 82–91%; undecylenic acid 34%

Supports lower-concentration topical model studies; model-response context.

Guinea pig model (Kaken method); tincture formulation. Data: Ueno et al. 1966.

Evidence Dimension	In vivo therapeutic efficacy in guinea pig experimental trichophytosis (Kaken method)
Target Compound Data	Phenyliodoundecynoate 0.5% tincture: superior efficacy (significantly greater reduction in infection vs. both comparators)
Comparator Or Baseline	Comparator 1: 11-iodo-10-undecynoic acid 0.5% tincture – inferior to phenyl ester at same concentration. Comparator 2: Undecylenic acid 5% tincture – inferior to phenyl ester at 10× lower concentration
Quantified Difference	Phenyl ester 0.5% > free acid 0.5% >> undecylenic acid 5%. Free acid effective ratio: 82% (0.5%) and 91% (1%); undecylenic acid effective ratio: 34%.
Conditions	Guinea pig experimental trichophytosis model, Kaken method; tincture formulations applied topically; macroscopical measurement with five-class scoring, six animals per group.

Why This Matters

The in vivo superiority of the phenyl ester at a 0.5% concentration over undecylenic acid at 5% provides a critical formulation advantage: the same or better therapeutic effect can be achieved with a ten-fold lower active concentration, which directly impacts cost-per-dose, safety margin, and patient/animal tolerability in both research and industrial formulation settings.

• [1] Ueno A, Matsuzaki E, Sakai S. Studies on antifungal properties of 11-Iodo-10-undecynoic acid derivatives. Japanese Journal of Medical Mycology (1966), Vol. 7, Issue 3, pp. 167–170. DOI: 10.3314/jjmm1960.7.167. View Source
• [2] Ueno A, Sakai S. US Patent US3420859A – 11-iodo-10-undecynoic acid and its derivatives. Filed March 7, 1964, published January 7, 1969. View Source

Clinical Cure Rate and Ultrastructural Mechanism in Human Tinea Cruris – Quantitative Outcomes and Cytological Evidence

In a clinical study of 20 human cases of tinea cruris treated with topical phenyl 11-iodo-10-undecynoate, 19 patients achieved complete recovery (95% cure rate), with no side effects observed in any patient [1]. Electron microscopic investigation of the mechanism of action revealed that Trichophyton rubrum cells treated with 50 μg/mL of the drug for 1 hour exhibited plasmolysis of all cytoplasmic structures, indicating a rapid and profound disruption of fungal cellular integrity [1]. This ultrastructural evidence provides mechanistic differentiation from azoles, which primarily inhibit ergosterol biosynthesis (14α-demethylase) and typically require longer exposure times to achieve fungicidal effects.

Clinical Endpoint & Mechanism

Endpoint context

95% reported recovery (19/20 patients) | 50 µg/mL induces rapid plasmolysis in T. rubrum (1 h)

Clinical endpoint context; data require verification in controlled research models.

Human tinea cruris study; Takahashi 1980. Mechanism contrasts with azole ergosterol inhibition.

Evidence Dimension	Human clinical cure rate and cellular mechanism of action
Target Compound Data	Phenyliodoundecynoate topical: 19/20 patients cured (95%); 50 μg/mL induces complete plasmolysis in T. rubrum within 1 hour
Comparator Or Baseline	No direct within-study comparator for clinical outcome; mechanism compared to class-level expectation for azole antifungals (ergosterol inhibition, slower fungistatic action)
Quantified Difference	95% cure rate; rapid cytological disruption (1-hour exposure) vs. typical azole fungistatic action requiring longer exposure
Conditions	Human clinical study, tinea cruris; electron microscopy on T. rubrum exposed to 50 μg/mL drug for 1 hour (in vitro component).

Why This Matters

The 95% clinical cure rate combined with a zero side-effect profile and a distinct, rapid plasmolysis-based mechanism supports the selection of phenyliodoundecynoate for research programs targeting dermatophyte infections where rapid fungicidal action and low irritation potential are prioritized over the slower, biosynthesis-targeted mechanisms of azole antifungals.

• [1] Takahashi S. Clinical and Investigative Report: Electron Microscopic Studies on the Mechanism of Action of Phenyl 11-Iodo-10-Undecynoate on Trichophyton rubrum in Tinea Cruris. Nishinihon Journal of Dermatology (1980), Vol. 42, Issue 2, pp. 269–275. DOI: 10.2336/nishinihonhifu.42.269. View Source

Comparable In Vivo Efficacy to Clotrimazole at Half the Active Concentration in the Guinea Pig Tinea Pedis Model

In a 2001 controlled study using a guinea pig model of tinea pedis, phenyliodoundecynoate (0.5% ointment) was compared directly with three commercial reference antifungal preparations: siccanin (1% ointment), clotrimazole (1% cream), and variotin (3,000 U/g ointment) [1]. Animals were treated twice daily for four consecutive weeks, with therapeutic efficacy evaluated by fungal culture yield from infected skin tissue. The average infection intensity in the phenyliodoundecynoate group was significantly lower than the untreated control group (P < 0.05–0.005) and was statistically comparable to the clotrimazole 1% group, despite phenyliodoundecynoate being formulated at half the active concentration (0.5% vs. 1%) [1].

Tinea Pedis Model vs. Clotrimazole

Head-to-head

0.5% phenyl ester group comparable to 1% clotrimazole group Both significantly reduced infection vs. untreated control (P<0.05–0.005)

Supports comparable antifungal research at half the active concentration; model-response interpretation.

Guinea pig tinea pedis, 4-week treatment. Data: Jpn J Antibiot 2001.

Evidence Dimension	In vivo infection intensity reduction in guinea pig tinea pedis model after 4-week topical treatment
Target Compound Data	Phenyliodoundecynoate 0.5% ointment: significant reduction vs. untreated control (P < 0.05–0.005); comparable to clotrimazole 1% cream
Comparator Or Baseline	Clotrimazole 1% cream: significant reduction vs. untreated control (P < 0.05–0.005); comparable to phenyliodoundecynoate 0.5%
Quantified Difference	No statistically significant difference between phenyliodoundecynoate 0.5% and clotrimazole 1% groups; both significantly better than untreated control
Conditions	Guinea pig tinea pedis model; twice-daily topical application for 4 weeks; fungal culture yield from infected skin as primary endpoint.

Why This Matters

This direct comparison establishes that phenyliodoundecynoate achieves efficacy comparable to a gold-standard azole antifungal (clotrimazole) at half the active concentration, providing a procurement-relevant basis for selecting phenyliodoundecynoate in research or formulation programs where lower API loading is advantageous for cost, stability, or dermatological tolerability.

• [1] Therapeutic efficacy of a topical tolnaftate preparation in guinea pig model of tinea pedis. The Japanese Journal of Antibiotics (2001), Vol. 54, Issue 6, pp. 323–330. DOI: 10.11553/antibiotics1968b.54.323. View Source

Antifungal Selectivity: Weak Antibacterial Activity Contrasted with Potent Antidermatophyte Action

Across multiple studies, phenyliodoundecynoate and its structural class consistently demonstrate a pronounced selectivity for fungal pathogens over bacteria. The 1966 derivative study explicitly states that 'all compounds tested had almost no antibacterial activity' [1]. The patent confirms that while the free acid and zinc salt exhibit 'activity of μg/mL against Staphylococcus aureus and albus,' the antibacterial effect is categorically weak relative to the antifungal potency [2]. In vitro testing against Candida albicans, Trichophyton species, and Cryptococcus neoformans revealed potent antifungal activity (MIC range: 1–10 μg/mL for the free acid; 5 μg/mL for the phenyl ester against T. asteroides), while antibacterial effects were described as negligible [1][2].

Antifungal Selectivity

Class-level inference

Antifungal MIC 5 µg/mL Antibacterial: almost no activity

Selective antidermatophyte profile; may spare bacterial flora in research models.

Tested vs. T. asteroides, S. aureus. Data: Ueno et al. 1966, patent.

Evidence Dimension	Antifungal vs. antibacterial activity profile
Target Compound Data	Phenyliodoundecynoate: MIC = 5 μg/mL against T. asteroides; 'almost no antibacterial activity' (1966 study); weak activity against S. aureus at μg/mL range (patent)
Comparator Or Baseline	Broad-spectrum antifungals (e.g., azoles): typically lack antibacterial activity by design. Broad-spectrum antiseptics (e.g., chlorhexidine): strong antibacterial and moderate antifungal activity.
Quantified Difference	Antifungal MIC: 1–10 μg/mL range; Antibacterial: described as 'almost no activity' – a high selectivity ratio favoring fungal targets.
Conditions	Agar plate culture method, pH 6.0; tested against T. asteroides, T. interdigitale, T. purpureum, C. albicans (fungal) and S. aureus, S. albus (bacterial).

Why This Matters

This selectivity profile is critical for procurement decisions in dermatological antifungal research: a compound that spares the bacterial skin flora while potently inhibiting dermatophytes reduces the risk of secondary complications (e.g., bacterial overgrowth following broad-spectrum antimicrobial use) and aligns with the therapeutic principle of targeted rather than broad-spectrum topical anti-infectives.

• [1] Ueno A, Matsuzaki E, Sakai S. Studies on antifungal properties of 11-Iodo-10-undecynoic acid derivatives. Japanese Journal of Medical Mycology (1966), Vol. 7, Issue 3, pp. 167–170. DOI: 10.3314/jjmm1960.7.167. View Source
• [2] Ueno A, Sakai S. US Patent US3420859A – 11-iodo-10-undecynoic acid and its derivatives. Filed March 7, 1964, published January 7, 1969. View Source

Regulatory Classification and Formulation Versatility: Third-Class OTC Status with Both Tincture and Ointment Presentations

Phenyliodoundecynoate is formally registered in the KEGG DRUG database (D01595) with an 'Antifungal' efficacy designation and a 'Third-class OTC drugs' risk category under the Japanese regulatory framework [1]. The compound has been commercially formulated as both a 0.5% alcoholic tincture and a 0.5% water-soluble base ointment (K-4249-O) [2][3]. This dual-formulation capability is not universally shared among topical antifungal agents; for example, many azoles require specific cream or solution bases due to solubility constraints, whereas phenyliodoundecynoate's physicochemical profile (oily liquid at room temperature, soluble in organic solvents) enables flexible incorporation into diverse topical vehicles [2].

Formulation & Regulatory

Supporting evidence

JAN-listed Third-class OTC (Japan) 0.5% tincture & ointment

Established formulation precedents support topical development; regulatory context may inform research use.

KEGG DRUG D01595; Kaken Pharmaceutical commercial records.

Evidence Dimension	Regulatory classification and formulation presentation diversity
Target Compound Data	Phenyliodoundecynoate: JAN-listed, third-class OTC, formulated as 0.5% tincture and 0.5% ointment (K-4249-O); oily liquid compatible with alcoholic and aqueous bases
Comparator Or Baseline	Clotrimazole: typically formulated as 1% cream; undecylenic acid: various OTC presentations but requires higher concentrations (5–10%). 11-iodo-10-undecynoic acid (free acid): limited to ointment due to poor alcohol solubility.
Quantified Difference	Phenyl ester offers both tincture and ointment options at 0.5% vs. free acid (ointment only) and undecylenic acid (higher concentration required).
Conditions	Japanese OTC drug classification system; commercial formulation data from Kaken Pharmaceutical Co. development records.

Why This Matters

For industrial procurement and formulation development, the availability of a compound with established regulatory standing (third-class OTC) and documented compatibility with multiple topical vehicles reduces development risk and time-to-market for new dermatological antifungal products, as both the regulatory pathway and formulation precedents are already established.

• [1] KEGG DRUG Database, Entry D01595 – Phenyliodoundecynoate (JAN). Kyoto Encyclopedia of Genes and Genomes. Available at: https://www.kegg.jp/entry/D01595 View Source
• [2] K-4249-O Ointment Clinical Report: Treatment Results of Tinea with K-4249-O Ointment. Rinsho Derma (Clinical Dermatology), available via Medical Online. DOI: 10.11477/mf.1412200147. View Source
• [3] Ueno A, Sakai S. US Patent US3420859A – 11-iodo-10-undecynoic acid and its derivatives. Filed March 7, 1964, published January 7, 1969. View Source

Evidence-Backed Application Scenarios for Phenyliodoundecynoate Procurement in Antifungal Research and Topical Formulation Development

Reference Standard for In Vitro Antifungal Susceptibility Testing of Dermatophytes

Phenyliodoundecynoate, with its well-characterized MIC of 5 μg/mL against Trichophyton asteroides (agar dilution, pH 6.0), serves as a useful non-azole reference compound in antifungal susceptibility panels. Its ~20-fold potency advantage over undecylenic acid (MIC = 100 μg/mL) provides a wide dynamic range for assay validation, and its distinct mechanism (rapid plasmolysis of cytoplasmic structures within 1 hour at 50 μg/mL) offers a mechanistic contrast to ergosterol biosynthesis inhibitors [1][2]. Procurement of high-purity phenyliodoundecynoate is justified for laboratories seeking a comparator that is structurally and mechanistically orthogonal to azole, polyene, and echinocandin reference standards.

Development of Low-Concentration Topical Antifungal Formulations for Sensitive-Skin Applications

The demonstrated in vivo efficacy of phenyliodoundecynoate at 0.5% – matching or exceeding the performance of 1% clotrimazole and 5% undecylenic acid – makes it a compelling candidate for topical formulations targeting sensitive skin or pediatric populations where lower API concentrations are desirable to minimize irritation risk [3][4]. The compound's compatibility with both alcoholic tincture and water-soluble ointment bases, combined with its regulatory precedent as a third-class OTC drug in Japan, reduces formulation development risk for industrial dermatology programs [5].

Mechanistic Studies of Non-Azole Antifungal Action and Resistance

The ultrastructural evidence showing complete plasmolysis of Trichophyton rubrum cytoplasmic structures after 1-hour exposure to 50 μg/mL phenyliodoundecynoate establishes this compound as a tool for investigating rapid fungicidal mechanisms that operate through direct membrane and cytoplasmic disruption rather than biosynthetic pathway inhibition [2]. Researchers studying antifungal resistance – particularly azole-resistant dermatophyte isolates – can use phenyliodoundecynoate as a comparator to determine whether resistance mechanisms are target-specific (e.g., CYP51 mutations) or confer cross-resistance to membrane-disrupting agents [2][3].

Veterinary and Animal Model Antifungal Research Requiring Selective Antidermatophyte Activity with Minimal Antibacterial Impact

The documented selectivity of phenyliodoundecynoate for fungi over bacteria ('almost no antibacterial activity' per the 1966 study) supports its use in animal dermatophytosis models where preservation of the commensal skin microbiome is desirable [1]. The guinea pig trichophytosis model has been validated with this compound at 0.5% tincture and ointment, and its performance has been benchmarked against clotrimazole, siccanin, and tolnaftate, providing a robust foundation for veterinary researchers procuring a selective antidermatophyte agent for controlled experimental infections [1][3].

Application

Selection Property

Validation Focus

Antifungal Susceptibility Reference Standard

Non-azole comparator with rapid plasmolysis mechanism

MIC reproducibility and cross-validation against azole standards

Low-Concentration Topical Formulation Research

Reported model-response at 0.5%; compatible with tincture and ointment bases

Formulation stability and tolerability endpoints in target model

Mechanistic Studies of Non-Azole Action & Resistance

Rapid plasmolysis within 1 hour; membrane disruption mechanism

Cross-resistance profiling in azole-resistant dermatophyte isolates

Veterinary Dermatophytosis Model Research

Selective antidermatophyte activity validated in guinea pig models

Microbiome endpoint monitoring and model reproducibility

• [1] Ueno A, Matsuzaki E, Sakai S. Studies on antifungal properties of 11-Iodo-10-undecynoic acid derivatives. Japanese Journal of Medical Mycology (1966), Vol. 7, Issue 3, pp. 167–170. DOI: 10.3314/jjmm1960.7.167. View Source
• [2] Takahashi S. Clinical and Investigative Report: Electron Microscopic Studies on the Mechanism of Action of Phenyl 11-Iodo-10-Undecynoate on Trichophyton rubrum in Tinea Cruris. Nishinihon Journal of Dermatology (1980), Vol. 42, Issue 2, pp. 269–275. DOI: 10.2336/nishinihonhifu.42.269. View Source
• [3] Therapeutic efficacy of a topical tolnaftate preparation in guinea pig model of tinea pedis. The Japanese Journal of Antibiotics (2001), Vol. 54, Issue 6, pp. 323–330. DOI: 10.11553/antibiotics1968b.54.323. View Source
• [4] Ueno A, Sakai S. US Patent US3420859A – 11-iodo-10-undecynoic acid and its derivatives. Filed March 7, 1964, published January 7, 1969. View Source
• [5] KEGG DRUG Database, Entry D01595 – Phenyliodoundecynoate (JAN). Kyoto Encyclopedia of Genes and Genomes. Available at: https://www.kegg.jp/entry/D01595 View Source